N-allyl-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-5-methyl-N-prop-2-enyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C10H14N2O2/c1-4-6-11-10(13)9-7(3)14-12-8(9)5-2/h4H,1,5-6H2,2-3H3,(H,11,13)
• InChI Key: DYFQXFVNTGFNKR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NCC=C)C
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol

Description

Isoxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom. It’s an important structural motif in many pharmaceuticals and agrochemicals. The substitution of various groups on the isoxazole ring can impart different biological activities.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways, both homogeneous and heterogeneous. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

The molecular structure of isoxazoles consists of a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

Isoxazoles can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions. The type of reaction and the products formed can depend on the specific substituents present on the isoxazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can vary widely depending on their specific structure. For example, their solubility, melting point, and boiling point can all be influenced by the specific substituents present on the isoxazole ring.

Mechanism of Action

The mechanism of action of isoxazole derivatives can vary widely depending on their specific structure and the biological target they interact with. Some isoxazole derivatives have shown potential as inhibitors or agonists of various enzymes and receptors.

Safety and Hazards

Like all chemicals, isoxazole derivatives should be handled with care. Specific safety and hazard information would depend on the particular structure of the compound.

Future Directions

Isoxazole derivatives continue to be an area of active research, with potential applications in various fields such as medicinal chemistry and agrochemistry. Future research may focus on the development of new synthetic strategies, the design of new isoxazole derivatives, and the exploration of their biological activities.